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Compound of Interest

Compound Name: Dichloroisocyanuric acid

Cat. No.: B1222217

This technical guide provides a comprehensive overview of dichloroisocyanuric acid,
including its chemical identity, physicochemical properties, synthesis, and mechanism of action,
with a focus on its application as a disinfectant. The information is intended for researchers,
scientists, and professionals in drug development and chemical manufacturing.

Chemical Identity
e IUPAC Name: 1,3-dichloro-1,3,5-triazinane-2,4,6-trione[1][2][3]
e CAS Number: 2782-57-2[1][2]

Dichloroisocyanuric acid, also known as dichlor, is a chlorinated derivative of cyanuric acid.
[3] Itis a stable source of chlorine and is widely used for disinfection and bleaching.[3] It is
commercially available as the free acid and as its sodium and potassium salts.

Quantitative Data

The physicochemical properties of dichloroisocyanuric acid and its common salts are
summarized in the tables below for easy comparison.

Table 1: Physicochemical Properties of Dichloroisocyanuric Acid
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Property Value References
Molecular Formula C3HCI2N30s [1112]

Molar Mass 197.96 g/mol [1][2]
Appearance White crystalline solid/powder [31[41[5]
Odor Pungent, chlorine-like [3114]

Melting Point 225 °C (437 °F; 498 K) [1][6]
Density 2.2 g/cm3 [1]

Solubility in Water

Insoluble (<1 mg/ml at 27°C)

[2][6]

Available Chlorine

~72%

[3]

Table 2: Physicochemical Properties of Dichloroisocyanuric Acid Salts

. Sodium
Sodium . .
Property . . Dichloroisocyanurate
Dichloroisocyanurate .
Dihydrate
CAS Number 2893-78-9 51580-86-0
Molecular Formula CsCl2NsNaOs CsCl2NsNaOs-2H20
Molar Mass 219.95 g/mol 255.98 g/mol
White crystalline powder or White crystalline powder or
Appearance
granules granules
Melting Point 225 °C 252 °C (decomposition)
Density 1 g/cm3 1.97 g/cm3 at 25°C

Solubility in Water

Soluble (1:4 at 25°C)

236.8 g/L

pH (in water)

55-6.5

6.7 (10 g/L at 20°C)

Available Chlorine

~61%

References

[718][9][10]

[2][11][12]
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Experimental Protocols: Synthesis of
Dichloroisocyanuric Acid

The primary method for the synthesis of dichloroisocyanuric acid is the chlorination of
cyanuric acid.[1]

Direct Chlorination of Cyanuric Acid

This process involves the direct reaction of chlorine gas with an aqueous slurry of cyanuric
acid.

Materials:

e Cyanuric acid

e Chlorine gas (Cl2)
o Water

Procedure:

An aqueous slurry of cyanuric acid is prepared in a reaction vessel.
e Chlorine gas is bubbled through the slurry.

» The reaction is typically carried out at a controlled temperature, preferably below 25°C, to
manage the exothermic nature of the reaction.[2]

e The reaction proceeds according to the following equation: (C(O)NH)s + 2 Cl> —
(C(O)NCI)2(C(O)NH) + 2 HCI[1]

e The resulting dichloroisocyanuric acid, being sparingly soluble in water, precipitates out of
the solution as a colorless solid.[1]

The solid product is then separated by filtration, washed with water, and dried.

Note: The degree of chlorination must be carefully controlled to prevent the formation of
trichloroisocyanuric acid.[2]
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Synthesis using Dichloro Monoxide

An alternative laboratory-scale synthesis involves the use of dichloro monoxide.
Materials:

e Cyanuric acid

e Dichloro monoxide (Cl20)

o Water

Procedure:

Prepare an aqueous slurry of cyanuric acid (e.g., 2 kg in 18 L of water) at 25°C.[13]
e Cool the slurry to 15°C.[13]

e Slowly add dichloro monoxide (e.g., 1.41 kg over 1.5 hours) to the slurry.[13]

o Continue the reaction until the pH of the system drops to 2.[13]

« Filter the reaction mixture to isolate the solid product.[13]

e Wash the solid with water and dry at 110°C for 3 hours to obtain dichloroisocyanuric acid.
[13] This method can yield a product with an available chlorine content of 70.0% and a yield
of 96% based on cyanuric acid.[13]

Diagrams
Synthesis Workflow of Dichloroisocyanuric Acid and its
Sodium Salt
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Sodium Dichloroisocyanurate (NaDCC) Synthesis

Dichloroisocyanuric Acid (DCCA) Synthesis
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Caption: Synthesis workflow for Dichloroisocyanuric Acid and its sodium salt.

Mechanism of Action: Hydrolysis and Disinfection

Dichloroisocyanuric acid and its salts act as disinfectants by releasing hypochlorous acid

(HOCI) in water. Hypochlorous acid is a potent antimicrobial agent.

Equilibrium

Dichloroisocyanuric Acid
(CsHCI2N30s3)

Hypochlorous Acid (HOCI)

Hypochlorite lon (OCI~)

Hydrogen lon (H*)

+ 2 H20

Water (H20)

+2 H20

Cyanuric Acid
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Caption: Hydrolysis of Dichloroisocyanuric Acid and disinfection mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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